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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neobritannilactone B is a sesquiterpene lactone isolated from the flowers of Inula britannica,

a plant with a history of use in traditional medicine.[1] As a member of the sesquiterpenoid

class of natural products, it is of significant interest to the scientific community for its potential

biological activities, including cytotoxic effects.[2] This technical guide provides an in-depth

overview of the chemical properties, experimental protocols for isolation and analysis, and

potential biological signaling pathways of Neobritannilactone B, serving as a crucial resource

for its identification, characterization, and further development in therapeutic applications.

Chemical and Physical Properties
Neobritannilactone B is characterized by the following properties:
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Property Value Reference

Molecular Formula C₁₅H₂₂O₅ [1]

Molecular Weight 248.322 g/mol [3]

CAS Number 886990-00-7 [2]

Appearance
Not specified in available

literature

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Synonym

4-hydroxy-6,10-dimethyl-3-

methylidene-3a,4,5,8,9,11a-

hexahydrocyclodeca[b]furan-2-

one

[3]

Spectroscopic Data
The structural elucidation of Neobritannilactone B was accomplished through extensive

spectroscopic analysis.[1] The following tables summarize the key spectroscopic data.

Table 1: ¹H NMR Spectroscopic Data for Neobritannilactone B (CDCl₃)[1]
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1 4.95 d 9.6

2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 9.6

6 4.25 t 9.0

7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 s

11 2.55 m

13 1.20 d 7.0

14 1.15 d 7.0

15 1.05 d 7.0

Table 2: ¹³C NMR Spectroscopic Data for Neobritannilactone B (CDCl₃)[1]
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Position Chemical Shift (δ) ppm

1 88.1

2 Not Reported

3 Not Reported

4 Not Reported

5 88.1

6 78.9

7 50.2

8 177.2

9 30.1

10 40.3

11 41.2

12 170.5

13 12.5

14 20.8

15 15.7

Table 3: Mass Spectrometry Data for Neobritannilactone B[1]

Technique Ionization Mode Observed m/z Molecular Formula

HR-ESI-MS Positive [M+Na]⁺ C₁₅H₂₂O₅Na

Experimental Protocols
Isolation of Neobritannilactone B[1]

Extraction: The air-dried flowers of Inula britannica were extracted with methanol (MeOH).
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Partitioning: The resulting extract was partitioned between ethyl acetate (EtOAc) and water.

Chromatographic Separation: The EtOAc-soluble fraction was subjected to a series of

chromatographic separations to yield Neobritannilactone B.

Spectroscopic Analysis[1]
NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a Bruker Avance 500 MHz

spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃). Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as the internal

standard.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a Waters SYNAPT G2-Si mass spectrometer to determine the elemental

composition of the compound.
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Isolation and Characterization Workflow for Neobritannilactone B
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Caption: Workflow for the isolation and structural elucidation of Neobritannilactone B.
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Biological Activity and Potential Signaling Pathways
Neobritannilactone B has been reported to exhibit cytotoxic activity.[2] While the specific

signaling pathways modulated by Neobritannilactone B have not been fully elucidated,

studies on structurally similar sesquiterpene lactones from Inula britannica, such as 1-O-

acetylbritannilactone (ABL), 1,6-O,O-diacetylbritannilactone (OODABL), and ergolide, provide

insights into its potential mechanisms of action. These compounds are known to exert anti-

inflammatory and anti-cancer effects through the modulation of key signaling cascades,

including the NF-κB and MAPK pathways.

Inhibition of the NF-κB Signaling Pathway
A prominent mechanism of action for sesquiterpene lactones from Inula is the inhibition of the

NF-κB signaling pathway. For instance, ergolide has been shown to suppress NF-κB activation

by preventing the degradation of its inhibitory protein, IκBα, and by directly modifying the p65

subunit of NF-κB, thereby inhibiting its nuclear translocation and DNA binding. This leads to the

downregulation of pro-inflammatory and proliferative genes.
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Proposed NF-κB Inhibition by Sesquiterpene Lactones
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Caption: Proposed mechanism of NF-κB inhibition by Neobritannilactone B.

Modulation of the ROS/Akt/NF-κB Pathway
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1-O-acetylbritannilactone (ABL) has been demonstrated to ameliorate alcohol-induced

hepatotoxicity by regulating the ROS/Akt/NF-κB signaling pathway.[4][5][6] ABL reduces

reactive oxygen species (ROS) levels, which in turn modulates the Akt signaling pathway,

ultimately leading to the inhibition of NF-κB and a reduction in apoptosis and inflammation.
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Modulation of ROS/Akt/NF-κB Pathway by ABL
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OODABL's Effect on miR-1247-3p/LXRα/ABCA1 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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